Cas no 2228645-01-8 (3-(Azetidin-3-yloxy)-2-methoxypyridine)

3-(Azetidin-3-yloxy)-2-methoxypyridine is a heterocyclic compound featuring an azetidine ring linked via an ether bond to a methoxypyridine moiety. This structure offers unique reactivity and versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The azetidine ring provides conformational rigidity, while the methoxypyridine group enhances solubility and electronic properties, facilitating further functionalization. Its balanced lipophilicity and steric profile make it suitable for drug discovery applications, particularly in the development of kinase inhibitors and receptor modulators. The compound’s stability under standard conditions ensures reliable handling and storage. Its synthetic flexibility allows for precise modifications, enabling tailored applications in medicinal chemistry and material science.

3-(Azetidin-3-yloxy)-2-methoxypyridine structure

2228645-01-8 structure

Product Name:3-(Azetidin-3-yloxy)-2-methoxypyridine

CAS No:2228645-01-8

MF:C₉H₁₂N₂O₂

MW:180.203782081604

CID:5766856

PubChem ID:165883050

Update Time:2025-05-28

3-(Azetidin-3-yloxy)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-(azetidin-3-yloxy)-2-methoxypyridine
- EN300-1997902
- 2228645-01-8
- Pyridine, 3-(3-azetidinyloxy)-2-methoxy-
- 3-(Azetidin-3-yloxy)-2-methoxypyridine
- Inchi： 1S/C9H12N2O2/c1-12-9-8(3-2-4-11-9)13-7-5-10-6-7/h2-4,7,10H,5-6H2,1H3
- InChI Key： GKXPNTCQICPZBR-UHFFFAOYSA-N
- SMILES： O(C1=CC=CN=C1OC)C1CNC1

Computed Properties

Exact Mass: 180.089877630g/mol
Monoisotopic Mass: 180.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 43.4Å²

3-(Azetidin-3-yloxy)-2-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1997902-0.05g	3-(azetidin-3-yloxy)-2-methoxypyridine	2228645-01-8	0.05g	$888.0	2023-09-16
Enamine	EN300-1997902-0.1g	3-(azetidin-3-yloxy)-2-methoxypyridine	2228645-01-8	0.1g	$930.0	2023-09-16
Enamine	EN300-1997902-0.25g	3-(azetidin-3-yloxy)-2-methoxypyridine	2228645-01-8	0.25g	$972.0	2023-09-16
Enamine	EN300-1997902-0.5g	3-(azetidin-3-yloxy)-2-methoxypyridine	2228645-01-8	0.5g	$1014.0	2023-09-16
Enamine	EN300-1997902-1.0g	3-(azetidin-3-yloxy)-2-methoxypyridine	2228645-01-8	1g	$1256.0	2023-05-26
Enamine	EN300-1997902-2.5g	3-(azetidin-3-yloxy)-2-methoxypyridine	2228645-01-8	2.5g	$2071.0	2023-09-16
Enamine	EN300-1997902-5.0g	3-(azetidin-3-yloxy)-2-methoxypyridine	2228645-01-8	5g	$3645.0	2023-05-26
Enamine	EN300-1997902-10.0g	3-(azetidin-3-yloxy)-2-methoxypyridine	2228645-01-8	10g	$5405.0	2023-05-26
Enamine	EN300-1997902-1g	3-(azetidin-3-yloxy)-2-methoxypyridine	2228645-01-8	1g	$1057.0	2023-09-16
Enamine	EN300-1997902-5g	3-(azetidin-3-yloxy)-2-methoxypyridine	2228645-01-8	5g	$3065.0	2023-09-16

3-(Azetidin-3-yloxy)-2-methoxypyridine Related Literature

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Additional information on 3-(Azetidin-3-yloxy)-2-methoxypyridine

Comprehensive Overview of 3-(Azetidin-3-yloxy)-2-methoxypyridine (CAS No. 2228645-01-8)

3-(Azetidin-3-yloxy)-2-methoxypyridine (CAS No. 2228645-01-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique azetidine and pyridine moieties, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive molecules, which often target enzyme inhibition and receptor modulation.

The growing demand for heterocyclic compounds like 3-(Azetidin-3-yloxy)-2-methoxypyridine is driven by their role in developing next-generation therapeutics. Recent studies highlight its relevance in central nervous system (CNS) drug development, where its blood-brain barrier permeability is a key focus. Additionally, its methoxy and azetidine groups contribute to enhanced metabolic stability, a critical factor in optimizing drug candidates.

From an industrial perspective, CAS No. 2228645-01-8 is synthesized through advanced cross-coupling reactions, often involving palladium-catalyzed methodologies. Its purity and scalability are essential for high-throughput screening in medicinal chemistry. Environmental and regulatory considerations also play a role, as the compound aligns with green chemistry principles due to its minimal waste generation during synthesis.

In the context of AI-driven drug discovery, 3-(Azetidin-3-yloxy)-2-methoxypyridine is frequently analyzed for its QSAR (Quantitative Structure-Activity Relationship) profiles. Computational models predict its interactions with biological targets, accelerating the identification of novel lead compounds. This aligns with the broader trend of machine learning in chemistry, where researchers seek to reduce experimental costs and time-to-market.

Another emerging application of CAS No. 2228645-01-8 lies in agrochemical innovation. Its structural features are explored for designing crop protection agents with improved pest resistance and environmental compatibility. As sustainable agriculture gains traction, such compounds are pivotal in reducing reliance on traditional pesticides.

For researchers sourcing 3-(Azetidin-3-yloxy)-2-methoxypyridine, quality assurance is paramount. Reputable suppliers provide analytical certificates (e.g., HPLC, NMR) to verify purity, often exceeding 98%. Storage recommendations typically include anhydrous conditions and low-temperature environments to preserve stability.

In summary, 3-(Azetidin-3-yloxy)-2-methoxypyridine (CAS No. 2228645-01-8) represents a cutting-edge compound with multidisciplinary applications. Its integration into drug discovery pipelines and agrochemical research underscores its importance in addressing global challenges in healthcare and food security. Future studies may further elucidate its mechanistic pathways and commercial potential.